Cas no 313404-76-1 (N-(2-methoxy-4-nitrophenyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 313404-76-1
• MF: C₁₉H₂₁N₃O₆S
• MW: 419.451543569565
• CID: 6571772
• Update Time: 2025-11-01

N-(2-methoxy-4-nitrophenyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-4-(piperidine-1-sulfonyl)benzamide
• N-(2-methoxy-4-nitrophenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-(2-methoxy-4-nitrophenyl)-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C19H21N3O6S/c1-28-18-13-15(22(24)25)7-10-17(18)20-19(23)14-5-8-16(9-6-14)29(26,27)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,20,23)
• InChI Key： QCLVKHFAPZIPDA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• pka: 10.94±0.70(Predicted)

Additional information on N-(2-methoxy-4-nitrophenyl)-4-(piperidine-1-sulfonyl)benzamide

N-(2-Methoxy-4-Nitrophenyl)-4-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-(2-Methoxy-4-Nitrophenyl)-4-(Piperidine-1-Sulfonyl)Benzamide, also known by its CAS number 313404-76-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a piperidine sulfonyl group and a nitro-substituted phenyl ring. The combination of these functional groups makes it a versatile molecule with intriguing properties.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the benzamide core. The introduction of the piperidine sulfonyl group is achieved through sulfonamidation reactions, while the nitrophenyl group is introduced via nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield.

One of the most promising applications of N-(2-Methoxy-4-Nitrophenyl)-4-(Piperidine-1-Sulfonyl)Benzamide lies in its potential as a pharmaceutical agent. Studies have shown that this compound exhibits significant bioactivity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. The nitrophenyl group contributes to its ability to cross the blood-brain barrier, making it a valuable candidate for drug development.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. The piperidine sulfonyl group imparts unique mechanical and thermal properties to polymers incorporating this compound. Recent research has focused on its use as a building block for advanced materials, such as high-performance polymers and nanocomposites.

The structural versatility of N-(2-Methoxy-4-Nitrophenyl)-4-(Piperidine-1-Sulfonyl)Benzamide also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit specific microbial enzymes suggests potential applications in crop protection and pest control. However, further studies are required to fully understand its efficacy and safety profile in agricultural settings.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches to reduce waste generation and improve atom economy during its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, N-(2-Methoxy-4-Nitrophenyl)-4-(Piperidine-1-Sulfonyl)Benzamide (CAS 313404-76-1) represents a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new potentials, this compound is poised to make significant contributions to fields ranging from medicine to materials science.